Cas no 2171791-01-6 (tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171791-01-6
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 5865642
• PubChem ID: 165603254
• Update Time: 2025-08-05

tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate
• 2171791-01-6
• tert-butyl 3-[amino(3,5-dimethylphenyl)methyl]-3-hydroxypiperidine-1-carboxylate
• EN300-1640853

• Inchi： 1S/C19H30N2O3/c1-13-9-14(2)11-15(10-13)16(20)19(23)7-6-8-21(12-19)17(22)24-18(3,4)5/h9-11,16,23H,6-8,12,20H2,1-5H3
• InChI Key： UUYXGDOVMVCPRO-UHFFFAOYSA-N
• SMILES： OC1(C(C2C=C(C)C=C(C)C=2)N)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 334.22564282g/mol
• Monoisotopic Mass: 334.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate

tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate (CAS No. 2171791-01-6)

The compound tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate (CAS No. 2171791-01-6) is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and materials science. The molecule's structure includes a piperidine ring substituted with an amino group, a hydroxyl group, and a tert-butyl carboxylate group, along with a 3,5-dimethylphenyl substituent. These features make it a versatile compound with potential applications in various industries.

Recent studies have highlighted the importance of piperidine derivatives in the development of bioactive molecules. For instance, researchers have explored the role of tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate in medicinal chemistry, particularly in the design of compounds with anti-inflammatory and antioxidant properties. The presence of the hydroxyl and amino groups in the molecule provides opportunities for hydrogen bonding and other intermolecular interactions, which are crucial for drug-target binding.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate, making it more accessible for research purposes. Furthermore, the molecule's stability under various conditions has been extensively studied, ensuring its suitability for long-term storage and use in experimental settings.

In terms of applications, tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate has shown promise in the development of novel therapeutic agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in the study of diseases such as cancer and neurodegenerative disorders. Additionally, the compound's unique structure allows for further functionalization, enabling researchers to explore its potential as a building block for more complex molecules.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interactions with biological targets. These findings have paved the way for more targeted experiments and have enhanced our ability to predict the compound's behavior in different environments.

In conclusion, tert-butyl 3-amino(3,5-dimethylphenyl)methyl-3-hydroxypiperidine-1-carboxylate (CAS No. 2171791-01-6) is a significant molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and bioactive properties make it a valuable asset for researchers aiming to develop innovative solutions in drug discovery and related fields.